Cas no 2309456-17-3 (Tert-butyl 5-(4-bromo-1,3-thiazol-2-yl)-5-hydroxyazocane-1-carboxylate)

• Product Name: Tert-butyl 5-(4-bromo-1,3-thiazol-2-yl)-5-hydroxyazocane-1-carboxylate
• CAS No: 2309456-17-3
• MF: C₁₅H₂₃BrN₂O₃S
• MW: 391.3237221241
• CID: 6545471
• PubChem ID: 165739862
• Update Time: 2025-10-13

Tert-butyl 5-(4-bromo-1,3-thiazol-2-yl)-5-hydroxyazocane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-7429501
• tert-butyl 5-(4-bromo-1,3-thiazol-2-yl)-5-hydroxyazocane-1-carboxylate
• 2309456-17-3
• Tert-butyl 5-(4-bromo-1,3-thiazol-2-yl)-5-hydroxyazocane-1-carboxylate

• Inchi： 1S/C15H23BrN2O3S/c1-14(2,3)21-13(19)18-8-4-6-15(20,7-5-9-18)12-17-11(16)10-22-12/h10,20H,4-9H2,1-3H3
• InChI Key： IFYFTJJKABPKAP-UHFFFAOYSA-N
• SMILES： BrC1=CSC(C2(CCCN(C(=O)OC(C)(C)C)CCC2)O)=N1

Computed Properties

• Exact Mass: 390.06128g/mol
• Monoisotopic Mass: 390.06128g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 90.9Ų

Additional information on Tert-butyl 5-(4-bromo-1,3-thiazol-2-yl)-5-hydroxyazocane-1-carboxylate

Tert-butyl 5-(4-bromo-1,3-thiazol-2-yl)-5-hydroxyazocane-1-carboxylate: A Comprehensive Overview

The compound tert-butyl 5-(4-bromo-1,3-thiazol-2-yl)-5-hydroxyazocane-1-carboxylate, identified by the CAS number 2309456-17-3, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex structure, which includes a tert-butyl group, a hydroxyl azocane moiety, and a 4-bromo-1,3-thiazole ring. The combination of these functional groups makes it a versatile building block in organic synthesis.

Recent studies have highlighted the importance of hydroxyl azocane derivatives in the development of novel materials with unique mechanical and electronic properties. The presence of the hydroxyl group in this compound introduces hydrophilic characteristics, which can be advantageous in applications such as drug delivery systems or bio-compatible polymers. Additionally, the tert-butyl group enhances the molecule's stability and solubility in organic solvents, making it easier to handle during synthesis and purification processes.

The 4-bromo-1,3-thiazole ring is another critical component of this compound. Thiazole derivatives are well-known for their biological activity and have been extensively studied in medicinal chemistry. The bromine substituent in this ring can act as an electron-withdrawing group, influencing the molecule's reactivity and selectivity in various chemical reactions. This feature makes the compound a valuable precursor for synthesizing bioactive molecules with potential anti-inflammatory or anticancer properties.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound using environmentally friendly protocols. For instance, researchers have employed catalytic asymmetric synthesis to construct the hydroxyl azocane moiety with high enantioselectivity. Such approaches not only enhance the yield of the desired product but also reduce waste generation, aligning with green chemistry principles.

In terms of applications, tert-butyl 5-(4-bromo-1,3-thiazol-2-yl)-5-hydroxyazocane-1-carboxylate has shown promise in the field of materials science. Its unique structure allows for the formation of self-healing polymers, which can recover their mechanical properties after damage. This property is particularly valuable in industries such as aerospace and automotive manufacturing, where durability and longevity are critical.

Furthermore, this compound has been explored as a potential precursor for synthesizing advanced catalysts. The thiazole ring can serve as a coordinating site for metal ions, enabling the formation of metalloorganic frameworks (MOFs) with high surface area and catalytic activity. These MOFs have been utilized in various industrial processes, including catalytic hydrogenation and CO2 capture.

From a pharmacological perspective, recent studies have investigated the bioavailability and metabolic stability of this compound. Preliminary results indicate that it exhibits favorable pharmacokinetic properties, making it a promising candidate for drug delivery systems. Its ability to form stable complexes with biomolecules further enhances its potential in targeted drug delivery applications.

In conclusion, tert-butyl 5-(4-bromo-1,3-thiazol-2-yl)-5-hydroxyazocane-1-carboxylate is a multifaceted compound with diverse applications across various fields. Its unique structure and functional groups make it an invaluable tool in organic synthesis, materials science, and pharmacology. As research continues to uncover its full potential, this compound is expected to play an increasingly important role in advancing technological and therapeutic innovations.